Pentanoic acid, 5-oxo-5-[[4-(2-phenylethenyl)phenyl]amino]-

• CAS No.: 496910-11-3
• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 5-oxo-5-[4-(2-phenylethenyl)anilino]pentanoic acid
• InChI: InChI=1S/C19H19NO3/c21-18(7-4-8-19(22)23)20-17-13-11-16(12-14-17)10-9-15-5-2-1-3-6-15/h1-3,5-6,9-14H,4,7-8H2,(H,20,21)(H,22,23)
• InChI Key: FTXJWRRYLLRFMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=CC=C(C=C2)NC(=O)CCCC(=O)O

Description

Pentanoic acid, 5-oxo-5-[[4-(2-phenylethenyl)phenyl]amino]- is an organic compound with the molecular formula C19H19NO3These compounds contain glutamine or a derivative thereof resulting from the reaction of glutamine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom .

Preparation Methods

The synthesis of Pentanoic acid, 5-oxo-5-[[4-(2-phenylethenyl)phenyl]amino]- involves several steps. One common method includes the reaction of 4-(2-phenylethenyl)aniline with glutaric anhydride under specific conditions to form the desired product. The reaction typically requires a solvent such as dichloromethane and a catalyst like triethylamine. The mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography .

Chemical Reactions Analysis

Pentanoic acid, 5-oxo-5-[[4-(2-phenylethenyl)phenyl]amino]- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles like halides or alkoxides.

Scientific Research Applications

Pentanoic acid, 5-oxo-5-[[4-(2-phenylethenyl)phenyl]amino]- has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as anti-inflammatory or anticancer properties.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Pentanoic acid, 5-oxo-5-[[4-(2-phenylethenyl)phenyl]amino]- involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist .

Comparison with Similar Compounds

Pentanoic acid, 5-oxo-5-[[4-(2-phenylethenyl)phenyl]amino]- can be compared with other similar compounds, such as:

(2S)-2-amino-5-oxo-5-[(4-phenylmethoxyphenyl)amino]pentanoic acid: This compound also belongs to the class of glutamine derivatives and shares similar structural features.

5-Oxo-5-{[4-(pentyloxy)phenyl]amino}pentanoic acid: Another related compound with a similar backbone but different substituents.